Cas no 1361680-31-0 (2-(2,4-Dichlorophenyl)-3-hydroxy-4-methylpyridine)

• Product Name: 2-(2,4-Dichlorophenyl)-3-hydroxy-4-methylpyridine
• CAS No: 1361680-31-0
• MF: C₁₂H₉Cl₂NO
• MW: 254.111961126328
• CID: 4919184
• Update Time: 2025-10-30

2-(2,4-Dichlorophenyl)-3-hydroxy-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dichlorophenyl)-3-hydroxy-4-methylpyridine

• Inchi： 1S/C12H9Cl2NO/c1-7-4-5-15-11(12(7)16)9-3-2-8(13)6-10(9)14/h2-6,16H,1H3
• InChI Key： FDEBYEWBBXPGGU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(=C(C)C=CN=1)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• XLogP3: 3.8
• Topological Polar Surface Area: 33.1

Additional information on 2-(2,4-Dichlorophenyl)-3-hydroxy-4-methylpyridine

2-(2,4-Dichlorophenyl)-3-hydroxy-4-methylpyridine: A Comprehensive Overview

The compound with CAS No. 1361680-31-0, commonly referred to as 2-(2,4-dichlorophenyl)-3-hydroxy-4-methylpyridine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a 2,4-dichlorophenyl group at position 2, a hydroxyl group at position 3, and a methyl group at position 4. These substituents contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of pyridine derivatives in various chemical and biological systems. The presence of the pyridine ring in 2-(2,4-dichlorophenyl)-3-hydroxy-4-methylpyridine makes it a valuable compound for exploring aromatic heterocyclic chemistry. The substitution pattern on the pyridine ring further enhances its reactivity and selectivity in different chemical reactions. For instance, the hydroxyl group at position 3 can act as a nucleophilic site, enabling participation in various condensation reactions or acting as a hydrogen bond donor in supramolecular assemblies.

The synthesis of 2-(2,4-dichlorophenyl)-3-hydroxy-4-methylpyridine has been optimized through several innovative methods. Researchers have employed both traditional and modern synthetic strategies to achieve high yields and purity. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the substitution pattern on the pyridine ring. This method not only enhances the efficiency of the synthesis but also opens up possibilities for further functionalization of the molecule.

In terms of biological activity, 2-(2,4-dichlorophenyl)-3-hydroxy-4-methylpyridine has shown promising results in preliminary assays. Studies suggest that this compound exhibits moderate anti-inflammatory and antioxidant properties, making it a potential candidate for drug development. Additionally, its ability to interact with specific biological targets, such as enzymes or receptors, has been explored through computational modeling and in vitro experiments.

The application of pyridine derivatives in materials science is another area where 2-(2,4-dichlorophenyl)-3-hydroxy-4-methylpyridine holds significant potential. Its ability to form coordination complexes with metal ions has been investigated for use in catalysis and sensing applications. Furthermore, the compound's electronic properties make it a candidate for incorporation into organic semiconductors or light-emitting materials.

In conclusion, CAS No. 1361680-31-0, or 2-(2,4-dichlorophenyl)-3-hydroxy-4-methylpyridine, is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.